![molecular formula C11H13NO B3196831 [1-(1-Benzofuran-2-yl)ethyl](methyl)amine CAS No. 100127-74-0](/img/structure/B3196831.png)
[1-(1-Benzofuran-2-yl)ethyl](methyl)amine
Overview
Description
“1-(1-Benzofuran-2-yl)ethylamine” is a chemical compound with the IUPAC name 1-(1-benzofuran-2-yl)-N-methylethanamine . It has a molecular weight of 175.23 . The compound is typically stored at room temperature and is in liquid form .
Synthesis Analysis
The synthesis of benzofuran derivatives, including “1-(1-Benzofuran-2-yl)ethylamine”, involves various methods. One approach is the metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans, mediated by hypervalent iodine reagents . Another method involves the hydroalkoxylation reaction of ortho-alkynylphenols to afford benzo[b]furans in good yields, catalyzed by indium (III) halides .Molecular Structure Analysis
The molecular structure of “1-(1-Benzofuran-2-yl)ethylamine” can be represented by the InChI code 1S/C11H13NO/c1-8(12-2)11-7-9-5-3-4-6-10(9)13-11/h3-8,12H,1-2H3 . This indicates that the compound consists of a benzofuran ring attached to an ethyl(methyl)amine group.Chemical Reactions Analysis
The chemical reactions involving “1-(1-Benzofuran-2-yl)ethylamine” are diverse. For instance, an iodine (III)-catalyzed oxidative cyclization of 2-hydroxystilbenes provides 2-arylbenzofurans in good to excellent yields . Another reaction involves an isocyanide-mediated and Pd-catalyzed 5-exo-dig reductive cyclization of 1-(2-hydroxyphenyl)-propargyl alcohols, providing 2-alkyl/benzyl benzofurans in excellent yields .Physical and Chemical Properties Analysis
“1-(1-Benzofuran-2-yl)ethylamine” is a liquid at room temperature . It has a molecular weight of 175.23 . More specific physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not provided in the search results.Scientific Research Applications
The scientific research on 1-(1-Benzofuran-2-yl)ethylamine and related benzofuran compounds spans various domains, including organic synthesis, pharmacology, and material science. Here, we highlight the main areas of application based on recent research findings, excluding any information related to drug use, dosage, or side effects.
Organic Synthesis and Medicinal Chemistry
Benzofuran derivatives, including those structurally related to 1-(1-Benzofuran-2-yl)ethylamine, have been extensively studied for their potential in medicinal chemistry. These compounds have been synthesized and evaluated for various biological activities, such as analgesic, anti-HIV, cytotoxic, and antimicrobial properties:
- Analgesic Activity : Synthesis of substituted 1-benzofurans led to compounds exhibiting significant analgesic effects, highlighting the therapeutic potential of benzofuran derivatives in pain management (Rádl, Hezký, Konvička, & Krejci, 2000).
- Anti-HIV Activity : New benzofuran derivatives have been synthesized and tested for their in vitro anti-HIV activities, with some compounds showing the ability to inhibit HIV replication in cell culture (Mubarak, Salih, Ayoub, Saadeh, & Al-Masoudi, 2007).
- Cytotoxic Evaluation : Novel hexahydroquinoline derivatives containing benzofuran moiety have been synthesized and shown to produce inhibitory effects against hepatocellular carcinoma cell lines, offering insights into cancer treatment strategies (Mohi El-Deen, Anwar, & Hasabelnaby, 2016).
- Antimicrobial Studies : Several studies have synthesized and evaluated benzofuran derivatives for antimicrobial activities, with findings indicating that these compounds can be potent against various bacterial strains, thus contributing to the search for new antibacterial agents (Shankerrao, Bodke, & Mety, 2013).
Material Science and Chemical Properties
In addition to biological activities, benzofuran compounds have also found applications in material science, particularly in the development of fluorescent materials and the study of chemical properties:
- Fluorescent Materials : The synthesis of a strongly fluorescing silver(I) complex using a benzofuran-derived ligand showcases the potential of benzofuran derivatives in creating novel luminescent materials, which could have applications in optical devices and sensors (Demir, Gür, Şener, Şener, & Alpaslan, 2019).
Safety and Hazards
The safety information for “1-(1-Benzofuran-2-yl)ethylamine” includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
Mechanism of Action
Target of Action
It is known that benzofuran derivatives can exhibit significant biological activities, including anticancer effects
Mode of Action
Benzofuran derivatives are known to interact with various biological targets, leading to changes in cellular processes
Biochemical Pathways
Benzofuran derivatives have been shown to impact various biochemical pathways, particularly those related to cell growth and proliferation
Result of Action
Benzofuran derivatives have been shown to exhibit significant cytotoxicity, particularly against cancer cells
Properties
IUPAC Name |
1-(1-benzofuran-2-yl)-N-methylethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-8(12-2)11-7-9-5-3-4-6-10(9)13-11/h3-8,12H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLKRQCDKFNFEIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=CC=CC=C2O1)NC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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